Cas no 1361809-19-9 (2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid)

• Product Name: 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid
• CAS No: 1361809-19-9
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4923026
• Update Time: 2025-07-21

2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-6-1-2-9(14)7(3-6)11-4-8(12(17)18)10(15)5-16-11/h1-5H,(H,17,18)
• InChI Key： AKBSONJDAJCNCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C(=O)O)C(=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid

Introduction to 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic Acid (CAS No. 1361809-19-9)

2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361809-19-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework comprising a dichlorophenyl group and a fluoro-substituted isonicotinic acid moiety, has garnered attention due to its potential pharmacological properties. The precise arrangement of these functional groups imparts distinct chemical and biological characteristics, making it a valuable scaffold for further derivatization and investigation.

The compound's structure, characterized by a benzene ring substituted with chlorine atoms at the 2- and 5-positions and a fluorine atom at the 5-position of an isonicotinic acid backbone, suggests possible interactions with biological targets. Such structural motifs are often explored in the development of novel therapeutic agents, particularly those targeting infectious diseases and inflammatory conditions. The dichlorophenyl group enhances lipophilicity, while the fluoro substituent can modulate metabolic stability and binding affinity.

In recent years, there has been growing interest in heterocyclic compounds derived from isonicotinic acid due to their broad spectrum of biological activities. 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid represents an advanced derivative that combines the known bioactivity of isonicotinic acid analogs with additional functional groups to enhance pharmacological efficacy. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further exploration in drug discovery.

The synthesis of 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid involves multi-step organic reactions, including chlorination, fluorination, and condensation processes. The careful selection of reagents and reaction conditions is crucial to achieving high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These techniques are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

One of the most compelling aspects of 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid is its potential application in addressing emerging infectious diseases. The rise of drug-resistant pathogens has necessitated the development of novel antimicrobial agents with unique mechanisms of action. The structural features of this compound suggest that it may interfere with essential bacterial processes, such as DNA replication or metabolic pathways. This makes it an attractive candidate for investigating its efficacy against resistant strains of bacteria.

Furthermore, the fluorine atom in the molecule can significantly influence its pharmacokinetic properties. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance binding affinity, metabolic stability, and bioavailability. By incorporating a fluorine atom at the 5-position of the isonicotinic acid core, 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid may exhibit improved pharmacological profiles compared to its non-fluorinated counterparts. This feature has prompted researchers to explore its potential as a lead compound for further optimization.

Evaluation of 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid in cellular and animal models has provided valuable insights into its biological activity. In vitro studies have demonstrated inhibitory effects on various enzymatic targets relevant to infectious diseases and inflammation. These findings have laid the groundwork for more comprehensive preclinical investigations to assess its safety and efficacy. The compound's interaction with biological targets appears to be mediated through specific binding sites that can be modulated by structural modifications.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid. Molecular modeling techniques have been used to predict how this compound interacts with potential targets at the atomic level. These simulations provide critical information about binding affinities, enzyme inhibition constants, and possible side effects before experimental validation is required. Such approaches not only save time but also reduce costs associated with traditional high-throughput screening methods.

As research progresses, 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid continues to be refined through structure-activity relationship (SAR) studies aimed at optimizing its pharmacological properties. By systematically modifying various functional groups within its molecular framework, scientists hope to enhance its potency while minimizing potential toxicity. This iterative process involves synthesizing analogs with slight variations in their structure and evaluating their biological activity through rigorous testing protocols.

The broader implications of developing novel compounds like 2-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid extend beyond individual therapeutic applications. They contribute to our fundamental understanding of disease mechanisms and provide new tools for addressing global health challenges. As drug-resistant pathogens continue to emerge and old medications lose efficacy due to overuse or metabolic resistance strategies employed by pathogens or cancer cells; innovative approaches such as those involving this compound become increasingly vital.

In conclusion, 2-(2,, 5-Dichlorophenyl) -fluoroinsonicotinicacid CAS No .1361809-19-9 represents an exciting advancement in pharmaceutical chemistry with significant potential for treating infectious diseases ,inflammatory disorders ,and other medical conditions . Its unique structural features ,combined with promising preliminary results from both computational modeling experiments .and experimental evaluations make it one among several candidates worth pursuing further . As researchers continue exploring new ways improve human health ,this type molecule will undoubtedly play important role advancing medical science towards better treatments future generations face today’s challenges tomorrow .